Cas no 22986-70-5 (nonatriacontan-20-one)

• Product Name: nonatriacontan-20-one
• CAS No: 22986-70-5
• MF: C₃₉H₇₈O
• MW: 563.036033153534
• CID: 1415769
• PubChem ID: 22644493
• Update Time: 2025-04-20

nonatriacontan-20-one Chemical and Physical Properties

Names and Identifiers

• nonatriacontan-20-one
• 20-Nonatriacontanone
• LogP
• SCHEMBL4625033
• QBPTYPWUCYWIRI-UHFFFAOYSA-N
• 22986-70-5
• DTXSID20627273

• Inchi： 1S/C39H78O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(40)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3
• InChI Key： QBPTYPWUCYWIRI-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 562.60564
• Monoisotopic Mass: 562.60526711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 40
• Rotatable Bond Count: 36
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones